Cas no 2227811-57-4 (N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide)

• Product Name: N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide
• CAS No: 2227811-57-4
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 5837981
• PubChem ID: 165684821
• Update Time: 2025-06-13

N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide
• EN300-1956509
• N-ethyl-3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzamide
• 2227811-57-4

• Inchi： 1S/C11H12F3NO2/c1-2-15-10(17)8-5-3-4-7(6-8)9(16)11(12,13)14/h3-6,9,16H,2H2,1H3,(H,15,17)/t9-/m0/s1
• InChI Key： SVCNBHACHZTPIV-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC=C(C(NCC)=O)C=1)O)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide

Comprehensive Overview of N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide (CAS No. 2227811-57-4)

N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide (CAS No. 2227811-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and hydroxyethyl functional groups, is often explored for its stereoselective reactivity and bioactivity. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, especially those targeting chiral drug development and fluorinated pharmaceuticals.

The growing demand for fluorinated compounds in modern medicine has placed N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide at the forefront of innovation. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. This compound's (1S)-stereocenter further adds to its value, as enantiopure substances are critical for reducing side effects in therapeutic agents. Recent studies highlight its utility in kinase inhibitor synthesis and central nervous system (CNS) drug candidates, aligning with trends in personalized medicine.

From a synthetic chemistry perspective, CAS No. 2227811-57-4 exemplifies the convergence of green chemistry and catalytic asymmetric synthesis. With increasing environmental concerns, researchers are optimizing routes to produce this compound using sustainable solvents and low-energy processes. Questions like "How to improve the yield of N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide?" or "What catalysts are effective for its enantioselective preparation?" are frequently searched, reflecting the compound's technical relevance.

In analytical chemistry, the characterization of N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide relies heavily on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, which is vital for its use in high-value applications. The compound's thermal stability and solubility profile are also critical parameters investigated in formulation studies, addressing common industry challenges like polymorph control and excipient compatibility.

Market trends indicate a rising interest in CAS No. 2227811-57-4 from contract research organizations (CROs) and academic labs focusing on orphan drug development. Its structural motif is being leveraged to design novel proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating current drug discovery pipelines. Additionally, its potential in agrochemicals and material science (e.g., liquid crystals) expands its commercial viability beyond pharmaceuticals.

To conclude, N-ethyl-3-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzamide represents a versatile building block with multidisciplinary appeal. Its synthesis, characterization, and applications intersect with cutting-edge scientific inquiries, making it a compound of enduring significance in both research and industrial settings.